Cas no 652161-29-0 (Benzenepropanoic acid, tetrahydro-3-methyl-3-furanyl ester)

• Product Name: Benzenepropanoic acid, tetrahydro-3-methyl-3-furanyl ester
• CAS No: 652161-29-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 401938
• PubChem ID: 11368308
• Update Time: 2025-04-19

Benzenepropanoic acid, tetrahydro-3-methyl-3-furanyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, tetrahydro-3-methyl-3-furanyl ester
• (3-methyloxolan-3-yl) 3-phenylpropanoate
• 3-Methyltetrahydrofuran-3-yl 3-phenylpropanoate
• 652161-29-0
• DTXSID90463766

• Inchi： 1S/C14H18O3/c1-14(9-10-16-11-14)17-13(15)8-7-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key： HTAFYUJVPHNKRB-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C1)OC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters